Cas no 2244084-21-5 (Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244084-21-5
• MF: C₁₄H₇BrF₆O
• MW: 385.099204301834
• CID: 5164806
• Update Time: 2025-05-22

Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C14H7BrF6O/c1-6-2-9(16)12(5-8(6)15)22-13-10(17)3-7(4-11(13)18)14(19,20)21/h2-5H,1H3
• InChI Key： JYZRGFBOYZLIRM-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC(Br)=C(C)C=C1F

Additional information on Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Comprehensive Overview of Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244084-21-5)

Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244084-21-5) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique polyfluorinated structure, is widely studied for its potential in pharmaceuticals, agrochemicals, and material science. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- has surged due to their exceptional properties, such as thermal stability, lipophilicity, and resistance to metabolic degradation. These attributes are particularly relevant in the development of next-generation pharmaceuticals, where fluorination is a key strategy to improve drug efficacy and bioavailability. Researchers are actively exploring its applications in targeted drug delivery and bioconjugation, aligning with the growing trend of personalized medicine.

The compound's CAS No. 2244084-21-5 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis and medicinal chemistry. Its bromo and fluoro substituents offer versatile sites for further functionalization, enabling the creation of complex molecules with tailored properties. This versatility has led to its use in high-performance materials, such as liquid crystals and polymers, where precise molecular design is critical.

Environmental and regulatory considerations are also driving interest in Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-. As industries shift toward sustainable chemistry, the compound's potential for green synthesis and low-toxicity applications is being evaluated. Innovations in catalytic fluorination and solvent-free reactions are reducing the environmental footprint of its production, addressing concerns raised by eco-conscious consumers and regulators.

From a commercial perspective, the global market for fluorinated intermediates is expanding, with CAS No. 2244084-21-5 positioned as a niche but high-value product. Its synthesis often involves palladium-catalyzed cross-coupling and electrophilic aromatic substitution, techniques that are well-documented in peer-reviewed literature. Companies specializing in custom chemical synthesis are increasingly offering this compound to meet the demands of research institutions and pharmaceutical developers.

In conclusion, Benzene, 2-(5-bromo-2-fluoro-4-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- represents a cutting-edge example of how fluorine chemistry is shaping modern science. Its multifaceted applications, from drug discovery to advanced materials, underscore its relevance in a rapidly evolving technological landscape. As research continues to uncover new uses for this compound, its role in innovation-driven industries is expected to grow exponentially.